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For Researchers, Scientists, and Drug Development Professionals

Introduction
Nky80 is a potent and selective, non-competitive inhibitor of the type V isoform of adenylyl

cyclase (ACV).[1] Adenylyl cyclases are integral membrane enzymes that catalyze the

conversion of ATP to cyclic AMP (cAMP), a ubiquitous second messenger involved in

numerous signal transduction pathways. Dysregulation of cAMP signaling has been implicated

in a variety of pathological conditions, making AC isoforms attractive therapeutic targets.

Nky80's selectivity for ACV provides a valuable tool for investigating the specific physiological

and pathophysiological roles of this isoform in in vivo models.

These application notes provide a summary of Nky80's characteristics, recommended

protocols for its preparation and administration in preclinical research, and a visualization of its

mechanism of action.

Quantitative Data Summary
The inhibitory activity of Nky80 has been characterized against different adenylyl cyclase

isoforms, demonstrating its selectivity for type V.
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Isoform IC50

Adenylyl Cyclase V 8.3 µM

Adenylyl Cyclase III 132 µM

Adenylyl Cyclase II 1.7 mM

Table 1: Inhibitory concentrations (IC50) of Nky80 for different adenylyl cyclase isoforms.[1]

Experimental Protocols
While specific in vivo studies detailing the administration of Nky80 are not readily available in

the public domain, the following protocols are based on the manufacturer's formulation

guidelines and common practices for administering small molecule inhibitors in animal models.

Researchers should perform dose-response studies to determine the optimal concentration for

their specific model and experimental goals.

Protocol 1: Preparation of Nky80 Stock Solution
This protocol outlines the preparation of a concentrated stock solution of Nky80, which can be

further diluted for various administration routes.

Materials:

Nky80 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required amount of Nky80 and DMSO to prepare a 100 mM stock solution. The

molecular weight of Nky80 is 229.23 g/mol .

Weigh the Nky80 powder accurately and place it in a sterile microcentrifuge tube.
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Add the calculated volume of DMSO to the tube.

Vortex the solution until the Nky80 is completely dissolved.

Store the stock solution at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Formulation for Intraperitoneal (i.p.) Injection
This protocol describes the preparation of an Nky80 formulation suitable for intraperitoneal

administration in rodent models. This method utilizes a co-solvent system to enhance solubility

and bioavailability.

Materials:

Nky80 stock solution (100 mM in DMSO)

PEG300 (Polyethylene glycol 300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes for dilution

Procedure:

To prepare a 1 mL working solution, start with 100 µL of the 20.8 mg/mL Nky80 stock

solution in DMSO.[1]

Add 400 µL of PEG300 to the stock solution and mix thoroughly.[1]

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.[1]

Finally, add 450 µL of sterile saline to reach the final volume of 1 mL.[1]

The final concentration of this working solution will be ≥ 2.08 mg/mL.[1] The solution should

be clear.
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Administer the freshly prepared solution to the animal via intraperitoneal injection. The

volume to be injected should be calculated based on the animal's weight and the desired

dosage.

Protocol 3: Formulation for Oral Gavage (p.o.)
This protocol provides a method for preparing Nky80 for oral administration, which may be

suitable for studies requiring chronic dosing.

Materials:

Nky80 stock solution (100 mM in DMSO)

Corn oil

Sterile tubes for dilution

Procedure:

To prepare a 1 mL working solution, take 100 µL of the 20.8 mg/mL Nky80 stock solution in

DMSO.[1]

Add 900 µL of corn oil to the stock solution.[1]

Mix the solution thoroughly to ensure a uniform suspension.

The final concentration of this working solution will be ≥ 2.08 mg/mL.[1]

Administer the formulation to the animal using a suitable gavage needle. The volume should

be adjusted based on the animal's weight and the target dose. For continuous dosing

periods exceeding half a month, this protocol should be chosen carefully.[1]

Visualizations
Signaling Pathway of Nky80 Action
The following diagram illustrates the mechanism of action of Nky80 as an inhibitor of adenylyl

cyclase V.
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Caption: Nky80 inhibits Adenylyl Cyclase V, blocking cAMP production.

Experimental Workflow for In Vivo Administration
The diagram below outlines a general workflow for conducting an in vivo study with Nky80.
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Caption: General workflow for an in vivo study using Nky80.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1679023?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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